2-methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole

• IUPAC Name: 2-methyl-1-(methylsulfanylmethyl)-5-nitroimidazole
• InChI: InChI=1S/C6H9N3O2S/c1-5-7-3-6(9(10)11)8(5)4-12-2/h3H,4H2,1-2H3
• InChI Key: ISHKNZUYTCJTNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CSC)[N+](=O)[O-]
• Molecular Formula: C6H9N3O2S
• DSSTOX Substance ID: DTXSID70548141
• Molecular Weight: 187.22 g/mol
• CAS RN: 113296-57-4

Description

2-Methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole (NMI) is a heterocyclic nitroimidazole compound that is widely used in scientific research due to its interesting biochemical and physiological effects. This article will provide an overview of NMI, including its synthesis method, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Mechanism of Action

2-methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole is a nitroimidazole compound that is capable of forming a covalent bond with the heme group of enzymes. This covalent bond results in the inhibition of the enzyme's activity. This compound is also capable of forming a non-covalent bond with the heme group, which can result in the inhibition of the enzyme's activity as well.
Biochemical and Physiological Effects
This compound has been found to have anti-inflammatory, anti-bacterial, and anti-viral properties. This compound has also been found to have anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. This compound has also been found to have antioxidant properties, which may be beneficial in reducing oxidative stress in the body.

Advantages and Limitations for Lab Experiments

2-methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be used in a variety of applications. Additionally, this compound is relatively stable and has a relatively long shelf life. However, there are some limitations to its use in laboratory experiments. For example, this compound is a highly reactive compound, which can make it difficult to handle and store. Additionally, this compound can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for research involving 2-methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole. For example, further research could be conducted to explore the potential therapeutic applications of this compound in the treatment of various diseases. Additionally, further research could be conducted to explore the potential applications of this compound in the development of novel antibacterial agents. Finally, further research could be conducted to explore the potential applications of this compound in the development of novel fluorescent probes for imaging and tracking of bioactive molecules.

Synthesis Methods

2-methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole can be synthesized in a three-step process. The first step involves the reaction of 2-methyl-1-nitro-1H-imidazole with methylsulfanylmethyl chloride to form an intermediate. This intermediate is then reacted with sodium hydroxide to form this compound with a yield of approximately 50%. The final step involves the purification of the this compound by recrystallization from aqueous ethanol.

Scientific Research Applications

2-methyl-1-[(methylsulfanyl)methyl]-5-nitro-1H-imidazole has a wide range of scientific research applications, including its use as a fluorescent probe for imaging and tracking of bioactive molecules, as an inhibitor of the enzyme cyclooxygenase-2, and as a bioprobe for studying the structure and dynamics of enzymes. This compound has also been used in a variety of other research applications, such as in the study of protein-protein interactions and in the development of novel antibacterial agents.